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Compound of Interest

Compound Name: Tetramethylene sulfoxide

Cat. No.: B074360

For: Researchers, Scientists, and Drug Development Professionals Subject: Core Molecular
Data of Tetramethylene Sulfoxide (TMSO)

This document provides essential physicochemical data for Tetramethylene Sulfoxide, also
known as Tetrahydrothiophene 1-oxide. The information is presented to support research and
development activities where this compound is utilized.

Core Molecular Properties

Tetramethylene sulfoxide is a heterocyclic organic compound. Its fundamental molecular
attributes are summarized below.

Property Value Unit
Molecular Formula C4HsOS
Molecular Weight 104.17 g/mol

Chemical Identifiers

e Chemical Formula: CaHsOS[1][2][3]
e Molecular Weight: 104.17 g/mol [1][2][3]

« CAS Number: 1600-44-8[1][2]
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e Synonyms: Tetrahydrothiophene 1-oxide, Thiolane 1-oxide, Thiophane oxide[2][3]

Experimental Protocols

The molecular weight and formula of a well-characterized compound like tetramethylene
sulfoxide are standard reference values. They are typically determined and confirmed through
routine analytical methods such as mass spectrometry (for molecular weight) and elemental
analysis (to confirm the empirical formula). These are standard, universal procedures that do
not require detailed experimental protocols within the scope of this document.

Molecular Structure Visualization

The structural formula of tetramethylene sulfoxide, consisting of a five-membered ring of four
carbon atoms and one sulfur atom, with an oxygen atom double-bonded to the sulfur, is
depicted below.
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Caption: 2D structure of Tetramethylene Sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Dossier: Physicochemical Properties of
Tetramethylene Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074360#tetramethylene-sulfoxide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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